Cas no 2737207-01-9 (5-Tert-butyl-2-[(4-propan-2-ylphenyl)methyl]pyrazole-3-carbonyl chloride)

• Product Name: 5-Tert-butyl-2-[(4-propan-2-ylphenyl)methyl]pyrazole-3-carbonyl chloride
• CAS No: 2737207-01-9
• MF: C₁₈H₂₃ClN₂O
• MW: 318.841023683548
• CID: 6795323
• PubChem ID: 162420931
• Update Time: 2024-09-13

5-Tert-butyl-2-[(4-propan-2-ylphenyl)methyl]pyrazole-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-t-Butyl-2-(4-isopropyl-benzyl)-2H-pyrazole-3-carbonyl chloride
• 5-t-Butyl-2-(4-isopropyl-benzyl)-2H-pyrazole-3-carbonyl chloride, 95%
• 5-tert-butyl-2-[(4-propan-2-ylphenyl)methyl]pyrazole-3-carbonyl chloride
• MFCD34168848
• 2737207-01-9
• 5-Tert-butyl-2-[(4-propan-2-ylphenyl)methyl]pyrazole-3-carbonyl chloride

• Inchi： 1S/C18H23ClN2O/c1-12(2)14-8-6-13(7-9-14)11-21-15(17(19)22)10-16(20-21)18(3,4)5/h6-10,12H,11H2,1-5H3
• InChI Key： DYLSLKRWUUIRFR-UHFFFAOYSA-N
• SMILES： ClC(C1=CC(C(C)(C)C)=NN1CC1C=CC(=CC=1)C(C)C)=O

Computed Properties

• Exact Mass: 318.1498911g/mol
• Monoisotopic Mass: 318.1498911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 34.9Ų